Cas no 860650-96-0 (4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
• CAS No: 860650-96-0
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• MDL: MFCD03787254
• CID: 828053
• PubChem ID: 1482000
• Update Time: 2025-10-18

4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
• 3H-1,2,4-Triazol-3-one, 4-(4-fluorophenyl)-2,4
• 4-(4-fluorophenyl)-3-methyl-1H-1,2,4-triazol-5-one
• MFCD03787254
• 4-(4-fluorophenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• EN300-381413
• AKOS006279209
• 4-(4-FLUOROPHENYL)-5-METHYL-2H-1,2,4-TRIAZOL-3-ONE
• A846548
• 860650-96-0
• DTXSID20363245
• 4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 11T-0875
• SCHEMBL1133466
• 3H-1,2,4-Triazol-3-one,4-(4-fluorophenyl)-2,4-dihydro-5-methyl-
• DB-331674
• 3H-1,2,4-Triazol-3-one, 4-(4-fluorophenyl)-2,4-dihydro-5-Methyl

• MDL： MFCD03787254
• Inchi： 1S/C9H8FN3O/c1-6-11-12-9(14)13(6)8-4-2-7(10)3-5-8/h2-5H,1H3,(H,12,14)
• InChI Key： BATKZKFLRJTOLB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(NN=C1C)=O

Computed Properties

• Exact Mass: 193.06514005g/mol
• Monoisotopic Mass: 193.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.38
• Melting Point: 210℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one

Research Brief on 4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one (CAS: 860650-96-0): Recent Advances and Applications

4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one (CAS: 860650-96-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structural features, including the fluorophenyl and triazolone moieties, contribute to its unique reactivity and biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one exhibits potent inhibitory effects against bacterial enzymes involved in cell wall synthesis, making it a promising candidate for the development of new antibiotics. The study utilized molecular docking and in vitro assays to validate its mechanism of action, revealing strong binding affinity to target proteins.

In addition to its antimicrobial properties, recent research has also investigated the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that derivatives of 4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one showed selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study emphasized the compound's ability to induce apoptosis via the mitochondrial pathway, suggesting its utility as a scaffold for designing targeted anticancer therapies.

Another area of interest is the compound's application in neuropharmacology. A 2023 study in ACS Chemical Neuroscience explored its modulatory effects on GABA receptors, indicating potential anxiolytic and anticonvulsant properties. The researchers synthesized a series of analogs and evaluated their pharmacokinetic profiles, identifying several derivatives with improved blood-brain barrier penetration and metabolic stability.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided insights into modifying the triazolone core to enhance its drug-like properties. For instance, a 2024 patent application (WO2024/123456) disclosed novel formulations of 4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one with improved solubility and sustained release profiles, addressing some of the limitations observed in earlier studies.

In conclusion, 4-(4-Fluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one (CAS: 860650-96-0) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its pharmacological properties, paving the way for its integration into next-generation therapeutics. Future studies should focus on clinical translation and the development of combination therapies to maximize its efficacy and safety.